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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Undecenal, an α,β-unsaturated aldehyde, has garnered interest for its potential antimicrobial

properties. This technical guide provides an in-depth overview of the current understanding of

2-Undecenal's antimicrobial effects, including its spectrum of activity, mechanism of action,

and potential impact on microbial signaling pathways. The information presented herein is

intended to support further research and development of this compound as a potential

antimicrobial agent.

Antimicrobial Spectrum and Efficacy
2-Undecenal has demonstrated both antibacterial and antifungal activities. The following tables

summarize the available quantitative data on its efficacy against various microorganisms.

Table 1: Antibacterial Activity of (2E)-Undecenal
Target
Microorganism

Test Metric Concentration Reference

Salmonella

choleraesuis
MBC 12.5 µg/mL [1]

MBC: Minimum Bactericidal Concentration
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Table 2: Antifungal Activity of (2E)-Undecenal
Target
Microorganism

Test Metric Concentration Reference

Saccharomyces

cerevisiae
MFC 6.25 µg/mL [2]

Tricophyton

mentagrophytes
MIC Range <1.9 - 125 µg/mL [3]

Microsporum canis MIC Range <1.9 - 125 µg/mL [3]

Candida spp. MIC No activity [3]

MFC: Minimum Fungicidal Concentration; MIC: Minimum Inhibitory Concentration

Mechanism of Action
The antimicrobial activity of 2-Undecenal and other α,β-unsaturated aldehydes is primarily

attributed to their ability to disrupt microbial cell membranes and interact with cellular

components.

Membrane Disruption
Studies on 2E-alkenals, the class of compounds to which 2-Undecenal belongs, indicate that

their primary mechanism of action involves a "gross perturbation of the lipidic fraction of

plasmatic membranes"[4]. This disruption is thought to be a result of the molecule's

amphipathic nature, allowing it to insert into the lipid bilayer and compromise its integrity. This

leads to increased membrane permeability, leakage of intracellular contents, and ultimately, cell

death. In fungi, (2E)-Undecenal has been shown to act as a nonionic surfactant, nonspecifically

disrupting membrane-associated functions[2].
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Proposed mechanism of 2-Undecenal-induced membrane disruption.

Enzyme Inhibition
As an α,β-unsaturated aldehyde, 2-Undecenal is an electrophilic molecule. This reactivity

allows it to form covalent adducts with nucleophilic residues in proteins, particularly the

sulfhydryl group of cysteine[5]. This interaction can lead to the inactivation of essential

enzymes, disrupting critical metabolic pathways within the microbial cell. In the context of its

antifungal activity against Saccharomyces cerevisiae, (2E)-Undecenal has been shown to

inhibit the plasma membrane H+-ATPase[2].

Potential Effects on Microbial Signaling Pathways
While direct evidence for 2-Undecenal's impact on specific microbial signaling pathways is

limited, the activity of other α,β-unsaturated aldehydes suggests potential interference with

bacterial communication and regulatory networks.

Quorum Sensing Inhibition
Quorum sensing (QS) is a cell-to-cell communication process that allows bacteria to coordinate

gene expression based on population density. Several aldehydes, such as cinnamaldehyde

and benzaldehyde, have been identified as quorum sensing inhibitors (QSIs)[6][7]. These

compounds can interfere with QS by inhibiting the synthesis of signaling molecules or by

blocking the signal receptors. Given its structural similarity, it is plausible that 2-Undecenal
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could also exhibit QSI activity, thereby attenuating the expression of virulence factors and

biofilm formation in pathogenic bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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